Cas no 1461709-01-2 (3-(tert-butoxy)cyclobutan-1-ol)

3-(tert-butoxy)cyclobutan-1-ol structure
1461709-01-2 structure
Product Name:3-(tert-butoxy)cyclobutan-1-ol
CAS No:1461709-01-2
MF:C8H16O2
MW:144.211442947388
CID:4601103
PubChem ID:66368353
Update Time:2024-03-01

3-(tert-butoxy)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(tert-butoxy)cyclobutan-1-ol
    • Inchi: 1S/C8H16O2/c1-8(2,3)10-7-4-6(9)5-7/h6-7,9H,4-5H2,1-3H3
    • InChI Key: QEKMRRYREDRZMQ-UHFFFAOYSA-N
    • SMILES: C1(O)CC(OC(C)(C)C)C1

Computed Properties

  • Exact Mass: 144.115029749g/mol
  • Monoisotopic Mass: 144.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 29.5Ų

3-(tert-butoxy)cyclobutan-1-ol Security Information

3-(tert-butoxy)cyclobutan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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$ 70.00 2022-06-06
TRC
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$ 95.00 2022-06-06
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$ 365.00 2022-06-06
Chemenu
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1461709-01-2 97%
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$364 2022-12-31
Chemenu
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Enamine
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1461709-01-2 95.0%
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Enamine
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Enamine
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Enamine
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Enamine
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